Cas no 214774-56-8 (Benzoyl fluoride,3-cyano-2,4,5-trifluoro-)

Benzoyl fluoride, 3-cyano-2,4,5-trifluoro- is a fluorinated aromatic compound featuring a benzoyl fluoride core substituted with a cyano group and three fluorine atoms at the 2, 4, and 5 positions. This structure imparts high reactivity and stability, making it valuable in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of electron-withdrawing groups (cyano and fluorine) enhances its electrophilic character, facilitating nucleophilic substitution reactions. Its trifluorinated aromatic ring contributes to improved metabolic stability and lipophilicity, which are advantageous in drug design. The compound is also useful as a building block for advanced materials due to its unique electronic properties. Proper handling is required due to its potential lachrymatory and toxic effects.

Benzoyl fluoride,3-cyano-2,4,5-trifluoro- structure

214774-56-8 structure

Product Name:Benzoyl fluoride,3-cyano-2,4,5-trifluoro-

CAS No:214774-56-8

MF:C₈HF₄NO

MW:203.093255758286

MDL:MFCD13174438

CID:242974

PubChem ID:15376671

Update Time:2025-07-02

Benzoyl fluoride,3-cyano-2,4,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

- Benzoyl fluoride,3-cyano-2,4,5-trifluoro-
- Benzoyl fluoride, 3-cyano-2,4,5-trifluoro- (9CI)
- 3-cyano-2,4,5-trifluorobenzoyl fluoride
- SCHEMBL5364750
- 3-CYANO-2,4,5-TRIFLUORO-BENZOYL FLUORIDE
- ZMHXHDXZVQIKEG-UHFFFAOYSA-N
- DTXSID20572173
- MFCD13174438
- 214774-56-8
- MDL： MFCD13174438
- Inchi： 1S/C8HF4NO/c9-5-1-3(8(12)14)6(10)4(2-13)7(5)11/h1H
- InChI Key： ZMHXHDXZVQIKEG-UHFFFAOYSA-N
- SMILES： FC1C(C#N)=C(C(=CC=1C(=O)F)F)F

Computed Properties

Exact Mass: 202.99943
Monoisotopic Mass: 202.99942630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 40.9Å²

Experimental Properties

PSA: 40.86

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB275286-1 g	3-Cyano-2,4,5-trifluoro-benzoyl fluoride; .	214774-56-8		1g	€690.00	2023-04-26
abcr	AB275286-1g	3-Cyano-2,4,5-trifluoro-benzoyl fluoride; .	214774-56-8		1g	€690.00	2025-02-14